Cas no 61909-39-5 (Benzamide, N-[3-(diethylamino)propyl]-3,5-dimethyl-)

• Product name: Benzamide, N-[3-(diethylamino)propyl]-3,5-dimethyl-
• CAS No: 61909-39-5
• MF: C₁₆H₂₆N₂O
• MW: 262.39044
• CID: 463292
• PubChem ID: 71391259

Benzamide, N-[3-(diethylamino)propyl]-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[3-(diethylamino)propyl]-3,5-dimethyl-
• N-[3-(diethylamino)propyl]-3,5-dimethylbenzamide
• 61909-39-5
• DTXSID00813137

• Inchi： InChI=1S/C16H26N2O/c1-5-18(6-2)9-7-8-17-16(19)15-11-13(3)10-14(4)12-15/h10-12H,5-9H2,1-4H3,(H,17,19)
• InChI Key： VPCRKNMOGIYKLI-UHFFFAOYSA-N
• SMILES： CCN(CC)CCCNC(=O)C1=CC(=CC(=C1)C)C

Computed Properties

• Exact Mass: 262.20468
• Monoisotopic Mass: 262.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų
• XLogP3: 2.3

Experimental Properties

• PSA: 32.34